2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C18H26N6O2/c25-17-4-3-16(24-14-19-13-20-24)21-23(17)11-15-5-9-22(10-6-15)12-18(26)7-1-2-8-18/h3-4,13-15,26H,1-2,5-12H2
• InChI Key: NPEHGTRRTBHPPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=NC=N4)O
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H26N6O2 and its molecular weight is 358.446. The purity is usually 95%.
BenchChem offers high-quality 2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on synthesizing derivatives of triazole and pyridazine compounds to explore their pharmacological properties. For instance, studies have led to the development of compounds with potent 5-HT2 antagonist activity, which could be significant in treating psychiatric disorders such as depression and anxiety. Compounds like 2-[2-[4-[bis(4-fluorophenyl)methylene]-piperidin-1-yl]ethyl]- 5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one have shown promising results in this area, demonstrating the therapeutic potential of these chemical frameworks (Watanabe et al., 1992).

Antimicrobial Activity

Further investigations have expanded into the antimicrobial domain, where novel thiazolo-triazolo-pyridine carbonitrile derivatives have been synthesized and tested against a range of bacterial and fungal strains. These studies have revealed significant antimicrobial activity, highlighting the potential of these compounds in developing new antibiotics to combat resistant microbial strains (Suresh et al., 2016).

Antihistaminic and Antiinflammatory Activities

Additionally, research on fused pyridazine compounds has identified structures capable of exhibiting both antihistaminic and inhibitory effects on eosinophil infiltration, suggesting their utility in treating conditions like atopic dermatitis and allergic rhinitis. Compounds such as those synthesized in the study by Gyoten et al. (2003) demonstrate the intricate balance between antihistaminic activity and the potential for anti-inflammatory effects, marking a significant step forward in the search for multifunctional therapeutic agents (Gyoten et al., 2003).